Magnesium tin trioxide
Overview
Description
Magnesium tin trioxide is an inorganic compound composed of magnesium, tin, and oxygen. It is known for its unique properties and potential applications in various fields, including materials science and catalysis. The compound’s chemical formula is MgSnO₃, indicating that it contains one magnesium atom, one tin atom, and three oxygen atoms.
Preparation Methods
Synthetic Routes and Reaction Conditions: Magnesium tin trioxide can be synthesized through various methods, including solid-state reactions, sol-gel processes, and hydrothermal synthesis. One common method involves the solid-state reaction of magnesium oxide (MgO) and tin dioxide (SnO₂) at high temperatures. The reaction typically occurs at temperatures ranging from 800°C to 1000°C in an oxygen-rich environment to ensure complete oxidation.
Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale solid-state reactions. The raw materials, magnesium oxide and tin dioxide, are mixed in stoichiometric proportions and heated in a furnace. The reaction is monitored to ensure the formation of a pure and homogeneous product. Advanced techniques such as chemical vapor deposition (CVD) and physical vapor deposition (PVD) may also be employed for thin-film applications.
Chemical Reactions Analysis
Types of Reactions: Magnesium tin trioxide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique structure and the presence of both magnesium and tin atoms.
Common Reagents and Conditions:
Oxidation: this compound can be further oxidized in the presence of strong oxidizing agents such as potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).
Reduction: The compound can be reduced using reducing agents like hydrogen gas (H₂) or sodium borohydride (NaBH₄) under controlled conditions.
Substitution: Substitution reactions may involve the replacement of oxygen atoms with other anions, such as sulfide (S²⁻) or nitride (N³⁻), under specific conditions.
Major Products Formed: The products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may result in the formation of higher oxides, while reduction can yield lower oxidation state compounds.
Scientific Research Applications
Magnesium tin trioxide has a wide range of scientific research applications due to its unique properties:
Chemistry: It is used as a catalyst in various chemical reactions, including oxidation and reduction processes.
Materials Science: The compound is studied for its potential use in advanced materials, such as ceramics and composites, due to its thermal stability and mechanical strength.
Biology and Medicine: Research is ongoing to explore its potential as a biocompatible material for medical implants and drug delivery systems.
Industry: this compound is used in the production of electronic components, such as capacitors and resistors, due to its dielectric properties.
Mechanism of Action
The mechanism by which magnesium tin trioxide exerts its effects is primarily related to its ability to interact with other molecules and ions. The compound’s structure allows it to act as a catalyst, facilitating various chemical reactions by providing active sites for reactants. The presence of both magnesium and tin atoms contributes to its unique catalytic properties, enabling it to participate in redox reactions and other chemical processes.
Comparison with Similar Compounds
Magnesium tin trioxide can be compared with other similar compounds, such as:
Magnesium oxide (MgO): While magnesium oxide is primarily used for its basic properties, this compound offers additional catalytic capabilities due to the presence of tin.
Tin dioxide (SnO₂): Tin dioxide is known for its use in sensors and catalysts. The combination with magnesium in this compound enhances its thermal stability and mechanical properties.
Zinc tin oxide (ZnSnO₃): Similar to this compound, zinc tin oxide is studied for its electronic and catalytic applications. the presence of zinc imparts different electronic properties compared to magnesium.
Properties
IUPAC Name |
magnesium;dioxido(oxo)tin |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Mg.3O.Sn/q+2;;2*-1; |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJXOQPOGLJSLFM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Sn](=O)[O-].[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
MgO3Sn |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
12032-29-0 |
Source
|
| Record name | Stannate (SnO32-), magnesium (1:1) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012032290 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Stannate (SnO32-), magnesium (1:1) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Magnesium tin trioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.031.592 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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